Cas no 883904-30-1 (L-Leucine, L-histidyl-L-alanyl-L-prolyl-L-threonyl-L-prolyl-L-methionyl-)

883904-30-1 structure
Product name:L-Leucine, L-histidyl-L-alanyl-L-prolyl-L-threonyl-L-prolyl-L-methionyl-
L-Leucine, L-histidyl-L-alanyl-L-prolyl-L-threonyl-L-prolyl-L-methionyl- Chemical and Physical Properties
Names and Identifiers
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- L-Leucine, L-histidyl-L-alanyl-L-prolyl-L-threonyl-L-prolyl-L-methionyl-
- (2S)-2-[[(2S)-2-[[(2S)-1-[(2S,3R)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]amino]-4-methyl
- DTXSID60649156
- 883904-30-1
- L-Histidyl-L-alanyl-L-prolyl-L-threonyl-L-prolyl-L-methionyl-L-leucine
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- Inchi: InChI=1S/C34H55N9O9S/c1-18(2)14-24(34(51)52)40-29(46)23(10-13-53-5)39-30(47)25-8-7-12-43(25)33(50)27(20(4)44)41-31(48)26-9-6-11-42(26)32(49)19(3)38-28(45)22(35)15-21-16-36-17-37-21/h16-20,22-27,44H,6-15,35H2,1-5H3,(H,36,37)(H,38,45)(H,39,47)(H,40,46)(H,41,48)(H,51,52)/t19-,20+,22-,23-,24-,25-,26-,27-/m0/s1
- InChI Key: MMISRVJUZIZTFN-YKOGOWNISA-N
- SMILES: CC(C)CC(C(=O)O)NC(=O)C(CCSC)NC(=O)C1CCCN1C(=O)C(C(C)O)NC(=O)C2CCCN2C(=O)C(C)NC(=O)C(CC3=CN=CN3)N
Computed Properties
- Exact Mass: 765.38434554g/mol
- Monoisotopic Mass: 765.38434554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 53
- Rotatable Bond Count: 19
- Complexity: 1320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 295Ų
L-Leucine, L-histidyl-L-alanyl-L-prolyl-L-threonyl-L-prolyl-L-methionyl- Related Literature
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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Xiufan Liu,Xuyang Xiong,Shuoping Ding,Qingqing Jiang,Juncheng Hu Catal. Sci. Technol., 2017,7, 3580-3590
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3. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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